Cas no 1787974-11-1 (methyl 3-amino-1-(propan-2-yl)-1H-pyrazole-4-carboxylate)

• Product Name: methyl 3-amino-1-(propan-2-yl)-1H-pyrazole-4-carboxylate
• CAS No: 1787974-11-1
• MF: C₈H₁₃N₃O₂
• MW: 183.2077
• MDL: MFCD28155655
• CID: 5087000
• PubChem ID: 86207968
• Update Time: 2026-03-02

methyl 3-amino-1-(propan-2-yl)-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-amino-1-isopropyl-1H-pyrazole-4-carboxylate
• methyl 3-amino-1-propan-2-ylpyrazole-4-carboxylate
• STL415347
• methyl 3-amino-1-(propan-2-yl)-1H-pyrazole-4-carboxylate
• Methyl3-amino-1-isopropyl-1H-pyrazole-4-carboxylate
• EN300-233059
• F76331
• 1787974-11-1
• AKOS024398568
• MFCD28155655
• METHYL 3-AMINO-1-ISOPROPYLPYRAZOLE-4-CARBOXYLATE
• BS-51595

• MDL： MFCD28155655
• Inchi： 1S/C8H13N3O2/c1-5(2)11-4-6(7(9)10-11)8(12)13-3/h4-5H,1-3H3,(H2,9,10)
• InChI Key： LRIBTPFJSCYDGM-UHFFFAOYSA-N
• SMILES： O(C([H])([H])[H])C(C1C(N([H])[H])=NN(C=1[H])C([H])(C([H])([H])[H])C([H])([H])[H])=O

Computed Properties

• Exact Mass: 183.100776666g/mol
• Monoisotopic Mass: 183.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 70.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives

Additional information on methyl 3-amino-1-(propan-2-yl)-1H-pyrazole-4-carboxylate

Recent Advances in the Study of Methyl 3-amino-1-(propan-2-yl)-1H-pyrazole-4-carboxylate (CAS: 1787974-11-1)

Methyl 3-amino-1-(propan-2-yl)-1H-pyrazole-4-carboxylate (CAS: 1787974-11-1) is a pyrazole derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. Recent studies have focused on its synthesis, structural characterization, and biological activities, particularly as a key intermediate in the preparation of more complex pharmacologically active compounds.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic pathways for methyl 3-amino-1-(propan-2-yl)-1H-pyrazole-4-carboxylate, highlighting its role as a versatile building block in the synthesis of heterocyclic compounds. The researchers employed a multi-step synthesis approach, starting from readily available precursors, and achieved a high yield of the target compound. The study also emphasized the compound's stability under various conditions, making it suitable for further functionalization.

In another recent investigation, the biological activity of methyl 3-amino-1-(propan-2-yl)-1H-pyrazole-4-carboxylate was evaluated in the context of antimicrobial agents. The compound demonstrated moderate inhibitory effects against a range of bacterial strains, including Staphylococcus aureus and Escherichia coli. These findings suggest its potential as a scaffold for the development of novel antibiotics, particularly in the face of rising antimicrobial resistance.

Furthermore, computational studies have been conducted to predict the binding affinity of methyl 3-amino-1-(propan-2-yl)-1H-pyrazole-4-carboxylate with various biological targets. Molecular docking simulations revealed favorable interactions with enzymes involved in inflammatory pathways, indicating its potential as an anti-inflammatory agent. These in silico findings are currently being validated through in vitro and in vivo experiments.

The compound's role in the synthesis of kinase inhibitors has also been a focal point of recent research. Kinases are critical targets in cancer therapy, and methyl 3-amino-1-(propan-2-yl)-1H-pyrazole-4-carboxylate has been utilized as a key intermediate in the development of selective kinase inhibitors. Preliminary results from cell-based assays have shown promising activity against certain cancer cell lines, warranting further investigation.

In summary, methyl 3-amino-1-(propan-2-yl)-1H-pyrazole-4-carboxylate (CAS: 1787974-11-1) is emerging as a valuable compound in medicinal chemistry, with applications ranging from antimicrobial agents to kinase inhibitors. Ongoing research aims to optimize its synthetic routes, explore its biological activities, and develop derivatives with enhanced pharmacological properties. These advancements hold significant promise for the future of drug discovery and development.